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Compound of Interest

Compound Name: (Rac)-TZ30

Cat. No.: B15577842

Disclaimer: No specific Safety Data Sheet (SDS) for (Rac)-TZ30 is publicly available. This
guidance is formulated based on its identity as a neuroactive, anticholinergic compound, which
necessitates handling as a potent substance. These recommendations represent general best
practices for such materials in a laboratory environment. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for institution-specific
protocols.

(Rac)-TZ30 is the racemic isomer of TZ30O, a neuroprotective agent with anticholinergic
properties. Due to its potent biological activity, it must be handled with significant care to
prevent accidental exposure.

Data Presentation: Occupational Exposure and
Hazard Control

In the absence of specific data for (Rac)-TZ30, the following table outlines general
occupational exposure limits (OELs) and control strategies for potent compounds, which should
be applied as a precautionary measure.
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. Exposure Limit (8-hour .
Hazard Metric ) . Containment Strategy
Time-Weighted Average)

) Closed-system handling (e.g.,
Occupational Exposure Band

OEB 4: 1-10 pg/m?3 glovebox or ventilated balance
(OEB)

enclosure) is recommended.

. o Engineering controls such as a
Occupational Exposure Limit

< 10 pg/ms3 certified chemical fume hood
(OEL)
are mandatory.
Personal Protective Equipment ) Required for all handling
See detailed protocol below.
(PPE) procedures.

Experimental Protocols
Personal Protective Equipment (PPE) Protocol

The correct selection and consistent use of PPE are the most critical barriers against exposure.

o Body Protection: A dedicated laboratory coat, preferably disposable or made of a non-
absorbent material, should be worn. The coat must have long sleeves and be appropriately
sized.

e Hand Protection: Double gloving with nitrile gloves is required. The outer pair must be
removed and replaced immediately if contamination is suspected. Gloves should be
inspected for tears or punctures before each use.

o Eye and Face Protection: Chemical safety goggles that form a complete seal around the
eyes are mandatory. A face shield must be worn over the safety goggles if there is a risk of
splashing.

» Respiratory Protection: All handling of solid (Rac)-TZ30 and preparation of its solutions must
be conducted within a certified chemical fume hood or a glove box to prevent the inhalation
of aerosols or particulates. If a suitable engineering control is unavailable, a properly fitted
respirator with cartridges appropriate for organic vapors and fine particles may be required.
Your institution's EHS department must be consulted for respirator selection, fit-testing, and

training.
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e Foot Protection: Fully enclosed, non-porous shoes are required in the laboratory.

Safe Handling Protocol

Strict adherence to the following handling procedures is essential to minimize the risk of
exposure.

e Preparation:

o Designate a specific area within a chemical fume hood exclusively for handling (Rac)-
TZ30.

o Line the work surface with disposable, absorbent bench paper.

o Ensure all necessary equipment (e.g., spatulas, weigh boats, vials, solvents) is placed
inside the fume hood before commencing work.

e Weighing:
o Weigh the solid compound inside the fume hood using a tared weigh boat or paper.
o Handle the material gently to minimize the generation of dust.
e Solution Preparation:
o To avoid splashing, slowly add the solvent to the solid compound.
o Securely cap the container before any agitation or mixing.
e Post-Handling:

o Thoroughly wipe down the work surface and all equipment with an appropriate
deactivating solution if one is known, or a cleaning agent specified by your EHS
department.

o All contaminated disposable items (e.g., gloves, bench paper, weigh boats) must be
disposed of in a designated hazardous waste container.

o After removing all PPE, wash hands thoroughly with soap and water.
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Disposal Plan

Proper disposal of (Rac)-TZ30 waste is critical to prevent environmental contamination and
potential exposure.

o Waste Segregation:

o All solid waste contaminated with (Rac)-TZ30, including used PPE and consumables,
must be collected in a clearly labeled, sealable hazardous waste container.

o All liquid waste, such as unused solutions and solvent rinses, must be collected in a
separate, compatible, and clearly labeled hazardous waste container.

e Waste Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name "
(Rac)-TZ30," and an estimation of the concentration and quantity of the waste.

e Waste Disposal:

o Adhere strictly to your institution's established procedures for the disposal of potent
neuroactive compounds.

o Contact your EHS department to schedule the collection and disposal of the hazardous
waste. Under no circumstances should any waste containing (Rac)-TZ30 be poured down
the drain.

Mandatory Visualization

The diagram below outlines the logical workflow for the safe handling of (Rac)-TZ30, from
initial preparation to final disposal.
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Caption: Workflow for the safe handling of (Rac)-TZ30.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
(Rac)-TZ30]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577842#personal-protective-equipment-for-
handling-rac-tz30]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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